Cas no 10472-95-4 (1,3-Propanedione,1-phenyl-3-(3-pyridinyl)-)
10472-95-4 structure
Product Name:1,3-Propanedione,1-phenyl-3-(3-pyridinyl)-
CAS No:10472-95-4
MF:C14H11NO2
MW:225.242643594742
CID:233240
PubChem ID:238447
Update Time:2025-04-19
1,3-Propanedione,1-phenyl-3-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanedione,1-phenyl-3-(3-pyridinyl)-
- 1-phenyl-3-pyridin-3-ylpropane-1,3-dione
- 1-phenyl-3-(3-pyridyl)-1,3-propandione
- 1-phenyl-3-(3-pyridyl)-1,3-propanedione
- 1-phenyl-3-(3'-pyridyl)-propane-1,3-dione
- 1-phenyl-3-(3-pyridyl)propane-1,3-dione
- 1-phenyl-3-(pyridin-3-yl)-1,3-propanedione
- 1-phenyl-3-(pyridin-3-yl)propane-1,3-dione
- 1-Phenyl-3-[3]pyridyl-propan-1,3-dion
- 1-phenyl-3-pyridin-3-yl-propane-1,3-dione
- 3-phenyl-1-(3-pyridyl)propane-1,3-dione
- AC1L610E
- AC1Q5FR1
- CTK4A3267
- NSC42793
- SBB061756
- MLS002608457
- AKOS009304645
- DTXSID60285790
- NSC 42793
- SMR001527205
- CHEMBL1875205
- NSC-42793
- 10472-95-4
- SCHEMBL4625207
- HMS3080P23
-
- Inchi: 1S/C14H11NO2/c16-13(11-5-2-1-3-6-11)9-14(17)12-7-4-8-15-10-12/h1-8,10H,9H2
- InChI Key: FOMJZUPHLPTMFP-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)CC(C1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 225.07903
- Monoisotopic Mass: 225.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 47Ų
Experimental Properties
- Density: 1.184
- Boiling Point: 421.1°Cat760mmHg
- Flash Point: 209.9°C
- Refractive Index: 1.587
- PSA: 47.03
- LogP: 2.53730
1,3-Propanedione,1-phenyl-3-(3-pyridinyl)- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
10472-95-4 (1,3-Propanedione,1-phenyl-3-(3-pyridinyl)-) Related Products
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